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Compound of Interest

Compound Name: Dexamethasone valerate

Cat. No.: B193703

Dexamethasone Valerate: Physicochemical
Properties

An In-depth Technical Guide

This document provides core physicochemical data for Dexamethasone Valerate, a synthetic
corticosteroid. The information is intended for researchers, scientists, and professionals in drug
development, focusing on fundamental molecular attributes.

Chemical and Physical Properties

Dexamethasone valerate is a C-21 ester derivative of the glucocorticoid dexamethasone. The
addition of the valerate group modifies its pharmacokinetic properties, such as lipophilicity and
absorption rate. The fundamental molecular characteristics are summarized below.

Table 1: Core Molecular Data for Dexamethasone Valerate
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Property Value
Molecular Formula C27H37FOs[1][2][3]
Molecular Weight 476.6 g/mol [1] (also cited as 476.58)[4]

[2-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-
11,17-dihydroxy-10,13,16-trimethyl-3-oxo-

IUPAC Name 6,7,8,11,12,14,15,16-
octahydrocyclopenta[a]phenanthren-17-yl]-2-
oxoethyl] pentanoate[1]

CAS Number 2600-31-9[1]

Experimental Protocols

Methodologies for the determination of molecular formula and weight typically involve
techniques such as mass spectrometry and elemental analysis. The data presented in this
document are computationally derived and sourced from established chemical databases.[1]
Detailed experimental protocols for specific laboratory synthesis or analysis are beyond the

scope of this guide.

Structural Relationship

Dexamethasone valerate is synthesized via the esterification of dexamethasone with valeric
acid. This structural relationship is a key aspect of its chemical identity and function.
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Caption: Esterification of Dexamethasone to form Dexamethasone Valerate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b193703#dexamethasone-valerate-molecular-formula-
and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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